Cas no 86256-43-1 (2-Fluoro-3-(trifluoromethoxy)benzyl alcohol)

• Product Name: 2-Fluoro-3-(trifluoromethoxy)benzyl alcohol
• CAS No: 86256-43-1
• MF: C₈H₆F₄O₂
• MW: 210.125656604767
• CID: 1847072
• PubChem ID: 15582606
• Update Time: 2025-11-02

2-Fluoro-3-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• [2-fluoro-3-(trifluoromethoxy)phenyl]methanol
• ANW-38290
• CTK8A2992
• PC6311
• ACMC-209q90
• AGN-PC-00PRJN
• (2-fluoro-3-(trifluoromethoxy)phenyl)methanol
• SureCN2716488
• 2-Fluoro-3-(trifluoromethoxy)benzyl alcohol
• SCHEMBL2716488
• 86256-43-1
• 2-Fluoro-3-(trifluoromethoxy)benzylalcohol
• MFCD12026473
• PS-8017
• CS-0212029
• DTXSID90574881
• AKOS026673845

• Inchi： 1S/C8H6F4O2/c9-7-5(4-13)2-1-3-6(7)14-8(10,11)12/h1-3,13H,4H2
• InChI Key： UPSCFKSYRYUXEF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CO)OC(F)(F)F

Computed Properties

• Exact Mass: 210.03039208g/mol
• Monoisotopic Mass: 210.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 209.5±35.0 °C at 760 mmHg
• Flash Point: 104.8±22.5 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Fluoro-3-(trifluoromethoxy)benzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Fluoro-3-(trifluoromethoxy)benzyl alcohol

2-Fluoro-3-(trifluoromethoxy)benzyl Alcohol: Properties, Applications, and Market Insights

2-Fluoro-3-(trifluoromethoxy)benzyl alcohol (CAS No. 86256-43-1) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical applications. This specialty chemical, characterized by its unique fluoro and trifluoromethoxy functional groups, has garnered attention due to its versatile reactivity and stability under various conditions. The growing demand for fluorinated building blocks in drug discovery and crop protection has positioned this compound as a valuable intermediate in modern synthetic chemistry.

The molecular structure of 2-Fluoro-3-(trifluoromethoxy)benzyl alcohol features a benzyl alcohol moiety substituted with both fluorine and trifluoromethoxy groups at the 2- and 3-positions, respectively. This arrangement contributes to its enhanced lipophilicity and metabolic stability, making it particularly useful in the design of bioactive molecules. Researchers have noted its potential as a precursor for fluorinated pharmaceuticals, where the introduction of fluorine atoms can dramatically improve a drug's bioavailability and target specificity.

Recent advancements in fluorination techniques have made the synthesis of 2-Fluoro-3-(trifluoromethoxy)benzyl alcohol more efficient and cost-effective. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents but limited solubility in water. Its thermal stability and chemical resistance make it suitable for various transformation reactions, including oxidation to the corresponding aldehyde or further functionalization of the hydroxyl group.

In pharmaceutical applications, 2-Fluoro-3-(trifluoromethoxy)benzyl alcohol serves as a key intermediate for the development of central nervous system (CNS) drugs and anti-inflammatory agents. The trifluoromethoxy group's electron-withdrawing properties and the fluorine atom's ability to modulate molecular conformation contribute to enhanced binding affinity with biological targets. Current research explores its incorporation into novel GABA receptor modulators and serotonin reuptake inhibitors, addressing the growing need for more effective neurotherapeutics.

The agrochemical industry has also shown increasing interest in 2-Fluoro-3-(trifluoromethoxy)benzyl alcohol derivatives for developing next-generation crop protection agents. Fluorinated compounds often demonstrate improved pest resistance and environmental persistence compared to their non-fluorinated counterparts. Several patent applications have emerged describing its use in herbicide formulations and fungicide development, particularly targeting resistant strains that challenge conventional agriculture.

From a synthetic chemistry perspective, the compound's ortho-fluoro substitution presents interesting challenges and opportunities. The proximity of the fluorine atom to the reactive benzyl alcohol group influences both steric and electronic effects during chemical transformations. Recent publications highlight innovative approaches to selective functionalization of this scaffold, enabling the creation of diverse molecular architectures with potential biological activity.

Market analysis indicates steady growth in demand for 2-Fluoro-3-(trifluoromethoxy)benzyl alcohol, driven primarily by the pharmaceutical sector's continued focus on fluorinated compounds. The global market for fluorinated pharmaceuticals is projected to expand significantly, with this compound positioned as a valuable building block. Manufacturers are responding by optimizing production processes to meet both quality standards and increasing volume requirements from drug discovery programs.

Environmental considerations surrounding fluorinated organic compounds have prompted research into greener synthesis methods for 2-Fluoro-3-(trifluoromethoxy)benzyl alcohol. Recent developments in catalytic fluorination and flow chemistry approaches aim to reduce waste generation and improve atom economy. These advancements align with the chemical industry's broader sustainability goals while maintaining the compound's commercial viability.

Quality control remains paramount for 2-Fluoro-3-(trifluoromethoxy)benzyl alcohol suppliers, with HPLC and GC-MS being standard analytical techniques for purity assessment. The compound typically requires storage under inert atmosphere at controlled temperatures to maintain stability. Proper handling procedures ensure its utility as a reliable intermediate for demanding synthetic applications.

Future research directions for 2-Fluoro-3-(trifluoromethoxy)benzyl alcohol include exploration of its use in material science applications, particularly in the development of specialty polymers and liquid crystals. The compound's unique combination of fluorinated groups offers potential for modifying material properties such as thermal stability, refractive index, and chemical resistance. These emerging applications could further diversify its market potential beyond traditional pharmaceutical uses.

For researchers and industry professionals seeking high-purity 2-Fluoro-3-(trifluoromethoxy)benzyl alcohol, several specialty chemical suppliers offer the compound in various quantities. Technical specifications typically include detailed information about isomeric purity, residual solvent content, and storage recommendations. The compound's commercial availability supports its growing role in medicinal chemistry and other advanced research applications.